Cas no 65146-61-4 (4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride)

4-(4-Nitrophenyl)-1H-imidazol-2-amine hydrochloride is a chemically synthesized organic compound featuring a nitrophenyl-substituted imidazole core with an amine functional group. Its hydrochloride salt form enhances stability and solubility, making it suitable for various research and pharmaceutical applications. The nitro group provides electron-withdrawing properties, which can be leveraged in synthetic modifications or as an intermediate in heterocyclic chemistry. This compound is particularly valuable in medicinal chemistry for exploring structure-activity relationships due to its imidazole scaffold, a common motif in bioactive molecules. Its well-defined structure and purity ensure reproducibility in experimental settings, supporting its use in drug discovery and biochemical studies.
4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride structure
65146-61-4 structure
Product Name:4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride
CAS No:65146-61-4
MF:C9H9ClN4O2
MW:240.64636015892
MDL:MFCD29763444
CID:5248647
PubChem ID:13012258
Update Time:2026-03-09

4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Nitrophenyl)-1H-imidazol-2-amine
    • hydrochloride
    • 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride
    • MDL: MFCD29763444
    • Inchi: 1S/C9H8N4O2.ClH/c10-9-11-5-8(12-9)6-1-3-7(4-2-6)13(14)15;/h1-5H,(H3,10,11,12);1H
    • InChI Key: ABWAHBKEQOGISB-UHFFFAOYSA-N
    • SMILES: NC1NC=C(C2C=CC(N(=O)=O)=CC=2)N=1.Cl

4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1084109-1g
4-(4-Nitrophenyl)-1H-imidazol-2-amine hydrochloride
65146-61-4 95%
1g
$455.0 2025-04-18
Ambeed
A1084109-5g
4-(4-Nitrophenyl)-1H-imidazol-2-amine hydrochloride
65146-61-4 95%
5g
$1322.0 2025-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01029116-1g
4-(4-Nitrophenyl)-1H-imidazol-2-amine hydrochloride
65146-61-4 95%
1g
¥3122.0 2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01029116-5g
4-(4-Nitrophenyl)-1H-imidazol-2-amine hydrochloride
65146-61-4 95%
5g
¥9072.0 2024-04-18
Enamine
EN300-264261-0.05g
4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride
65146-61-4 95%
0.05g
$504.0 2024-06-18
Enamine
EN300-264261-0.1g
4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride
65146-61-4 95%
0.1g
$528.0 2024-06-18
Enamine
EN300-264261-0.25g
4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride
65146-61-4 95%
0.25g
$551.0 2024-06-18
Enamine
EN300-264261-0.5g
4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride
65146-61-4 95%
0.5g
$575.0 2024-06-18
Enamine
EN300-264261-1.0g
4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride
65146-61-4 95%
1.0g
$600.0 2024-06-18
Enamine
EN300-264261-2.5g
4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride
65146-61-4 95%
2.5g
$1174.0 2024-06-18

Additional information on 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride

Recent Advances in the Study of 4-(4-Nitrophenyl)-1H-imidazol-2-amine Hydrochloride (CAS: 65146-61-4)

4-(4-Nitrophenyl)-1H-imidazol-2-amine hydrochloride (CAS: 65146-61-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole core and nitrophenyl substituent, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for further pharmacological evaluations and potential industrial applications.

In terms of biological activity, recent findings suggest that 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride exhibits inhibitory effects on specific kinase enzymes involved in inflammatory pathways. A 2024 study in Biochemical Pharmacology highlighted its potential as an anti-inflammatory agent, with in vitro assays showing significant reduction in pro-inflammatory cytokine production. These results position the compound as a promising candidate for the development of new anti-inflammatory drugs.

Additionally, computational studies have explored the binding interactions of 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride with various biological targets. Molecular docking simulations revealed strong affinity for the ATP-binding site of certain kinases, which aligns with its observed inhibitory activity. These insights are valuable for structure-activity relationship (SAR) studies aimed at designing more potent derivatives.

Despite these promising findings, challenges remain in the clinical translation of 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to enhance its metabolic stability. Ongoing research is focused on derivatization strategies to address these limitations while maintaining its therapeutic efficacy.

In conclusion, 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride (CAS: 65146-61-4) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and computational modeling have provided a solid foundation for future studies. Continued research efforts are expected to unlock its full therapeutic potential, particularly in the treatment of inflammatory diseases and other kinase-related disorders.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.